Cas no 1620579-40-9 ((S)-7-Chloro-1,2-dimethyl-2,3-dihydroimidazo[1,2-c]pyrimidin-5(1H)-one)

• Product Name: (S)-7-Chloro-1,2-dimethyl-2,3-dihydroimidazo[1,2-c]pyrimidin-5(1H)-one
• CAS No: 1620579-40-9
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• CID: 2359883
• PubChem ID: 86728322
• Update Time: 2024-02-29

(S)-7-Chloro-1,2-dimethyl-2,3-dihydroimidazo[1,2-c]pyrimidin-5(1H)-one Chemical and Physical Properties

Names and Identifiers

• (S)-7-chloro-1,2-dimethyl-2,3-dihydroimidazo[1,2-c]pyrimidin-5(1H)-one
• FNRUZVGFMVXMFM-YFKPBYRVSA-N
• (S)-7-chloro-1,2-dimethyl-2,3-dihydroimidazo-[1,2-c]pyrimidin-5(1H)-one
• (S)-7-chlo-ro-1,2-dimethyl-2,3-dihydroimidazo[1,2-c]pyrimidin-5(1H)-one
• (S)-7-chloro-1,2-dimethyl-2,3-dihydroimidazo[1,2-c]pyrimidin-5 (1H)-one
• (S)-7-chloro-1,2-dimet-hyl-2,3-dihydroimidazo[1,2-c]pyrimidin-5(1H)-one
• (S)-7-chloro-1,2-dimethyl-2,3-dihydroimidaz-o[1,2-c]pyrimidin-5(1H)-one
• (S)-7-Chloro-1,2-dimethyl-2,3-dihydroimidazo[1,2-c]pyrimidin-5(1H)-one

• Inchi： 1S/C8H10ClN3O/c1-5-4-12-7(11(5)2)3-6(9)10-8(12)13/h3,5H,4H2,1-2H3/t5-/m0/s1
• InChI Key： FNRUZVGFMVXMFM-YFKPBYRVSA-N
• SMILES： ClC1C=C2N(C(N=1)=O)C[C@H](C)N2C

Computed Properties

• Exact Mass: 199.0512396g/mol
• Monoisotopic Mass: 199.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Imidazopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines